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Compound of Interest

Compound Name: 2-(2-Bromoethyl)thiophene

Cat. No.: B149277

CAS Number: 26478-16-0

This technical guide provides a comprehensive overview of 2-(2-Bromoethyl)thiophene, a key
chemical intermediate for researchers, scientists, and professionals in drug development and
materials science. This document outlines its chemical and physical properties, synthesis,
reactivity, applications, and safety protocols.

Introduction

2-(2-Bromoethyl)thiophene, with the CAS number 26478-16-0, is an organic compound
featuring a five-membered aromatic thiophene ring substituted with a bromoethyl group.[1] The
presence of the reactive bromine atom makes it a valuable intermediate in a variety of organic
syntheses.[1] It is particularly noted for its role as a building block in the creation of
pharmaceuticals and advanced materials, such as conductive polymers for organic electronics.

[1][°]

Chemical and Physical Properties

The fundamental properties of 2-(2-Bromoethyl)thiophene are summarized in the table below,
providing a quick reference for laboratory use.
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Property Value Source
CAS Number 26478-16-0 [3][4][5]
Molecular Formula CeH7BrS [1103114]
Molecular Weight 191.09 g/mol [31[4]
Synonyms 2-(2-Thienyl)ethyl Bromide [1]
Appearance Liquid [1]

Keep in a dark place, inert
Storage [5]
atmosphere, 2-8°C

SMILES BrCCC1=CC=CS1 [4][5]

JSELWWIIPRBECO-
InChlKey [3]
UHFFFAOYSA-N

Synthesis and Reactivity

While a specific, detailed experimental protocol for the synthesis of 2-(2-
Bromoethyl)thiophene is not readily available in the provided search results, the synthesis of
the related and commercially significant compound, 2-Bromothiophene, can serve as an
illustrative example of thiophene halogenation. Thiophene is highly susceptible to electrophilic
substitution, with bromination occurring preferentially at the 2- and 5-positions.[6]

Representative Experimental Protocol: Synthesis of 2-
Bromothiophene

A common method for the synthesis of 2-Bromothiophene involves the direct bromination of
thiophene.[7][8] One documented procedure involves reacting thiophene with hydrogen
bromide and hydrogen peroxide.[9]

Procedure:

o Charge a reactor equipped with a stirrer, condenser, and thermometer with thiophene,
dichloroethane, and hydrobromic acid.[9]
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While maintaining a temperature of approximately 40°C, slowly add hydrogen peroxide
dropwise.[9]

After the addition is complete, allow the reaction to proceed for about 30 minutes.[9]

Monitor the reaction progress using gas chromatography to confirm the formation of 2-
bromothiophene.[9]

Once the reaction is complete (typically when the relative content of 2-bromothiophene
exceeds 95%), separate the organic layer.[9]

Purify the product by rectification to obtain pure 2-bromothiophene.[9]
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Figure 1: Synthesis workflow for 2-Bromothiophene.

© 2025 BenchChem. All rights reserved. 4/9 Tech Support


https://www.benchchem.com/product/b149277?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b149277?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

Reactivity of 2-(2-Bromoethyl)thiophene

The reactivity of 2-(2-Bromoethyl)thiophene is dominated by two main features: the
bromoethyl side chain and the thiophene ring itself. The bromine atom is a good leaving group,
making the compound susceptible to nucleophilic substitution reactions.[1] This allows for the
facile introduction of various functional groups. The thiophene ring can undergo further
electrophilic substitution, although the existing side chain will influence the position of
subsequent substitutions.[6]

Applications in Research and Development

2-(2-Bromoethyl)thiophene is a versatile building block with significant applications in both
pharmaceutical development and materials science.

Drug Development

Thiophene derivatives are present in a wide range of marketed drugs, including antipsychotics,
antifungals, and anti-inflammatory agents.[10] Specifically, 2-bromothiophene and its
derivatives are crucial intermediates in the synthesis of antiplatelet drugs like clopidogrel and
ticlopidine.[7][11][12] The thiophene moiety is often a key pharmacophore, interacting with
biological targets. 2-(2-Bromoethyl)thiophene serves as a precursor for introducing the
thienylethyl group into larger, more complex molecules. For instance, it has been used in the
synthesis of potent analgesics.

Materials Science

The electronic properties of the thiophene ring make it a fundamental component in the field of
organic electronics.[1] Thiophene-based conductive polymers are essential for applications
such as Organic Light-Emitting Diodes (OLEDS), organic solar cells, and advanced sensors.[2]
[11] 2-(2-Bromoethyl)thiophene can be used to synthesize monomers that are subsequently
polymerized to create these advanced materials.
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Figure 2: Application workflow of 2-(2-Bromoethyl)thiophene.

Safety and Handling

2-(2-Bromoethyl)thiophene is a hazardous chemical and requires careful handling in a

laboratory setting. Below is a summary of its GHS classification and recommended safety

precautions.

Hazard Information

Details

Pictograms

Danger

GHS Hazard Statements

H227: Combustible liquid[3]H315: Causes skin
irritation[3][13]H318: Causes serious eye
damage[3]H335: May cause respiratory
irritation[3][13]

Precautionary Statements

P210, P261, P264, P271, P280, P302+P352,
P304+P340, P305+P354+P338, P317, P321,
P332+P317, P362+P364, P370+P378,
P403+P233, P405, P501[3]
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First Aid Measures

o General Advice: Consult a physician and show them the safety data sheet.[13]

If Inhaled: Move the person to fresh air. If not breathing, give artificial respiration.[13]

In Case of Skin Contact: Wash off with soap and plenty of water.[13]

In Case of Eye Contact: Rinse thoroughly with plenty of water for at least 15 minutes.[13]

If Swallowed: Never give anything by mouth to an unconscious person. Rinse mouth with
water.[13]

Personal Protective Equipment (PPE)

o Eye/Face Protection: Use safety glasses with side-shields or a face shield.[13]

o Skin Protection: Handle with gloves. Wear appropriate protective clothing to prevent skin
exposure.[13][14]

» Respiratory Protection: Use a NIOSH/MSHA or European Standard EN 149 approved
respirator if exposure limits are exceeded or if irritation or other symptoms are experienced.
[14]

o General Hygiene: Handle in accordance with good industrial hygiene and safety practice.
Wash hands before breaks and at the end of the workday.[13]

Conclusion

2-(2-Bromoethyl)thiophene is a valuable and reactive intermediate in organic synthesis. Its
utility in the preparation of pharmaceuticals and the development of novel organic electronic
materials underscores its importance in modern chemistry. Proper handling and adherence to
safety protocols are essential when working with this compound due to its hazardous nature.
This guide provides a foundational understanding for researchers and professionals utilizing
this versatile chemical building block.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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